Cas no 56878-84-3 (Benzenemethanesulfonicacid, 2,4-dichloro-, sodium salt (1:1))
56878-84-3 structure
Product Name:Benzenemethanesulfonicacid, 2,4-dichloro-, sodium salt (1:1)
CAS No:56878-84-3
MF:C7H6Cl2NaO3S
MW:264.081510066986
CID:386299
PubChem ID:54612196
Update Time:2025-04-19
Benzenemethanesulfonicacid, 2,4-dichloro-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanesulfonicacid, 2,4-dichloro-, sodium salt (1:1)
- sodium,(2,4-dichlorophenyl)methanesulfonic acid
- 56878-84-3
- sodium;(2,4-dichlorophenyl)methanesulfonic acid
- NSC-190486
- NSC190486
- DTXSID80715509
-
- Inchi: 1S/C7H6Cl2O3S.Na/c8-6-2-1-5(7(9)3-6)4-13(10,11)12;/h1-3H,4H2,(H,10,11,12);/q;+1
- InChI Key: DQVYILDEWRXERY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CS(=O)(=O)O)Cl.[Na+]
Computed Properties
- Exact Mass: 239.94158
- Monoisotopic Mass: 262.9312399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
Benzenemethanesulfonicacid, 2,4-dichloro-, sodium salt (1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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